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These comprehensive application notes and protocols detail the microbiological assay for
determining the potency of Ceftriaxone sodium, a third-generation cephalosporin antibiotic. The
methodologies described are based on validated procedures and are suitable for quality control
and research purposes.

Introduction

Ceftriaxone sodium is a broad-spectrum antibiotic that exerts its bactericidal effect by inhibiting
the synthesis of the bacterial cell wall.[1][2][3][4][5] Microbiological assays are essential for
determining the potency of antibiotics, as they measure the actual antimicrobial activity. These
assays are based on the principle of comparing the inhibition of growth of a susceptible
microorganism by the test sample with that of a reference standard.

Two primary methods are commonly employed for the microbiological assay of Ceftriaxone
sodium: the cylinder-plate or agar diffusion method and the turbidimetric method.

Experimental Protocols
Cylinder-Plate Method (Agar Diffusion Assay)
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This method is widely used and relies on the diffusion of the antibiotic from a cylinder through a
solidified agar layer, resulting in a zone of inhibition of microbial growth.[6]

2.1.1. Materials and Equipment

o Test Microorganism:Staphylococcus aureus ATCC 6538P or Bacillus subtilis ATCC 9371 IAL
1027.[1][5]

o Culture Media: Grove-Randall's 1 and 2 culture medium (for S. aureus) or Casoy medium
(for B. subtilis).[1][5]

o Reference Standard: Ceftriaxone Sodium Reference Standard (e.g., from USP, EP, or BP).[7]
e Phosphate Buffer: pH 6.0 or pH 7.0.[1][5]
o Petri dishes: Sterile, 100 x 20 mm.

» Stainless steel cylinders: 8 mm (external diameter) x 6 mm (internal diameter) x 10 mm
(height).

e Incubator: Maintained at 35 + 2 °C.[1]

e Calipers: For measuring the zones of inhibition.

o Standard laboratory equipment (volumetric flasks, pipettes, etc.).
2.1.2. Preparation of Standard Solutions

e Accurately weigh a quantity of Ceftriaxone Sodium Reference Standard and dissolve it in the
appropriate phosphate buffer to obtain a stock solution of a known concentration (e.g., 500

Hg/mL).[5]

o From the stock solution, prepare a series of working standard solutions by serial dilution with
the same buffer to achieve final concentrations within the linear range of the assay (e.g.,
15.0, 30.0, and 60.0 pg/mL or 16, 32, and 64 pug/mL).[1][5] These will be designhated as S1,
S2, and S3.

2.1.3. Preparation of Sample Solutions
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o Accurately weigh a quantity of the Ceftriaxone sodium sample powder and dissolve it in the
same phosphate buffer used for the standard to obtain a stock solution with a theoretical
concentration similar to the standard stock solution.[5]

o From this stock solution, prepare sample solutions with the same nominal concentrations as
the working standard solutions (T1, T2, and T3).[1][5]

2.1.4. Preparation of Inoculum

e Maintain the test microorganism on the appropriate agar slants and transfer to a fresh slant
weekly.

 Inoculate a suitable liquid medium with the microorganism and incubate at the appropriate
temperature.

e Harvest the bacterial growth and suspend it in sterile saline. Adjust the suspension to a
specific turbidity (e.g., 25 £ 2% transmittance at 580 nm) to standardize the inoculum.[4]

2.1.5. Assay Procedure

o Prepare the agar plates by pouring a base layer of sterile, uninoculated agar into the Petri
dishes. Allow it to solidify.

o Overlay the base layer with a seed layer of agar inoculated with the standardized test
microorganism suspension.[4]

¢ Once the seed layer has solidified, place six stainless steel cylinders on the agar surface,
spaced equidistantly.

« Fill three alternate cylinders with the standard solutions (S1, S2, S3) and the other three with
the sample solutions (T1, T2, T3).[4]

¢ Incubate the plates at 35 + 2 °C for 16-18 hours.[1][8]

 After incubation, measure the diameter of the zones of inhibition to the nearest 0.1 mm using
calipers.
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Turbidimetric Method

This method measures the inhibition of microbial growth in a liquid medium by observing the
turbidity.[9] It is generally faster than the agar diffusion method.[9]

2.2.1. Materials and Equipment

e Test Microorganism:Staphylococcus aureus ATCC 6538.[10]

e Culture Medium: Brain Heart Infusion (BHI) broth.[10]

» Reference Standard: Ceftriaxone Sodium Reference Standard.
e Diluent: Water.[10]

e Spectrophotometer: Capable of measuring absorbance at a specified wavelength (e.g., 530
nm).[9]

 Incubator/Shaker: Maintained at the appropriate temperature.
o Test tubes or microplates.

o Standard laboratory equipment.

2.2.2. Preparation of Solutions

Prepare the standard and sample solutions in water to achieve a concentration range suitable
for the assay (e.g., 100-196 pg/mL).[10]

2.2.3. Assay Procedure

Dispense a specific volume of the culture medium into test tubes or microplate wells.

Add aliquots of the standard and sample solutions to the tubes/wells.

Inoculate each tube/well with a standardized suspension of the test microorganism.

Incubate the tubes/plates under specified conditions (e.g., 4 hours).[9]
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 After incubation, measure the turbidity (absorbance) of each solution using a
spectrophotometer. The absorbance is inversely proportional to the antibiotic concentration.

Data Presentation

The quantitative data from validation studies of the microbiological assays for Ceftriaxone
sodium are summarized below.

Table 1. Summary of Validation Data for the Cylinder-Plate Method.

Staphylococcus aureus Bacillus subtilis ATCC
Parameter

ATCC 6538P 9371 IAL 1027
Linearity Range 16 - 64 pg/mL[1][2][4] 15.0 - 60.0 pg/mL[5]
Correlation Coefficient (r) 0.99999[1][2] 0.999[5]
Precision (Repeatability, RSD) 1.4%[1][2][4] 1.40%]5]

] o Between-day: 2.1%, Between-
Intermediate Precision (RSD) Not Reported
analyst: 2.5%[1][2][4]

Accuracy (Recovery) 100.5%[1][2][4] 100.46%]5]

Table 2: Summary of Validation Data for the Turbidimetric Method.

Parameter Staphylococcus aureus ATCC 6538

Linearity Range 100 - 196 pg/mL[10]

Precision (Intraday, RSD) 4.53%[10]

Precision (Interday, RSD) 3.85%][10]

Accuracy (Recovery) 100.33%[10]
Visualizations

Experimental Workflow for Cylinder-Plate Microbiological Assay
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Caption: Workflow of the cylinder-plate microbiological assay.

Logical Relationship of Ceftriaxone's Mechanism of Action
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Caption: Simplified mechanism of action of Ceftriaxone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Microbiological
Potency Determination of Ceftriaxone Sodium]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b10753623#microbiological-assay-for-the-potency-
determination-of-ceftriaxone-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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